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Compound of Interest

Compound Name: DN401

Cat. No.: B12370358

This guide provides an objective comparison of the radiosensitizing agent BR101801 with other
therapeutic approaches, supported by experimental data.

Data Summary

Table 1: In Vivo Efficacy of BR101801 in Combination with lonizing Radiation (IR) in Human
Solid Cancer Xenografts

Tumor Growth Key Molecular o
Treatment Group . Citation
Inhibition Effects
Increased DNA
IR alone Moderate [1]
damage
o Reduced
Significantly _
BR101801 + IR phosphorylation of [1]
suppressed
DNA-PK

Mechanism of Action: BR101801

BR101801 is a potent inhibitor of DNA-dependent protein kinase (DNA-PK), a critical
component of the non-homologous end-joining (NHEJ) pathway for DNA damage repair.[1] By
inhibiting DNA-PK, BR101801 impairs the cancer cells' ability to repair DNA damage induced
by ionizing radiation, leading to increased genomic instability, G2/M cell cycle arrest, and
autophagic cell death.[1] Interestingly, BR101801 not only affects the NHEJ pathway but also
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appears to reduce the levels of BRCA2, a key protein in the homologous recombination (HR)

repair pathway.[1]

lonizing Radiation (IR)

DNA Double-Strand Breaks

NHEJ Pathway

BR101801

Inhibition of DNA Repair

Cell Cycle Arrest &
Autophagic Cell Death

HR Pathway

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://pubmed.ncbi.nlm.nih.gov/34873471/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page
Caption: Mechanism of BR101801 as a radiosensitizer.
Experimental Protocols
In Vivo Xenograft Model:
e Animal Model: Nude mice.
e Tumor Implantation: Subcutaneous implantation of human pancreatic cancer cells.
e Treatment Groups:

Vehicle control

[¢]

BR101801 alone

o

o

lonizing Radiation (IR) alone

BR101801 in combination with IR

[¢]

e Drug Administration: (Details on dosage, route, and schedule would be included here if
available).

« Irradiation: (Details on the radiation dose and schedule would be included here if available).

e Endpoint: Tumor growth was monitored to assess the therapeutic effect.[1]
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Caption: Workflow for in vivo xenograft studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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